3-(Furan-2-yl)-6-methylpiperazin-2-one

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 3-(furan-2-yl)-6-methylpiperazin-2-one
• InChI: InChI=1S/C9H12N2O2/c1-6-5-10-8(9(12)11-6)7-3-2-4-13-7/h2-4,6,8,10H,5H2,1H3,(H,11,12)
• InChI Key: AQPPHESOZPMFFP-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(C(=O)N1)C2=CC=CO2

Description

3-(Furan-2-yl)-6-methylpiperazin-2-one (Compound ID: Y512-3597) is a heterocyclic compound featuring a piperazin-2-one core substituted with a furan-2-yl group at position 3 and a methyl group at position 6 . Its structure combines a six-membered piperazinone ring with a fused five-membered furan moiety, conferring unique electronic and steric properties. This compound is of interest in medicinal chemistry due to the pharmacological relevance of piperazine and furan derivatives, including anti-inflammatory, anticancer, and receptor-modulating activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Furan-2-yl)-6-methylpiperazin-2-one typically involves the cyclization of appropriate precursors. One common method is the reaction of 2-furylamine with 2-chloroacetyl chloride to form an intermediate, which is then cyclized under basic conditions to yield the target compound. The reaction conditions often include the use of solvents like tetrahydrofuran (THF) and bases such as sodium hydroxide.

Industrial Production Methods

Industrial production of 3-(Furan-2-yl)-6-methylpiperazin-2-one may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques like crystallization and chromatography would be common to achieve high-quality products.

Chemical Reactions Analysis

Types of Reactions

3-(Furan-2-yl)-6-methylpiperazin-2-one can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The compound can be reduced to form dihydrofuran derivatives.

Substitution: Electrophilic substitution reactions can occur on the furan ring.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Electrophiles such as halogens or nitro groups in the presence of Lewis acids.

Major Products

Oxidation: Furanones and related compounds.

Reduction: Dihydrofuran derivatives.

Substitution: Halogenated or nitro-substituted furans.

Scientific Research Applications

3-(Furan-2-yl)-6-methylpiperazin-2-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with various biological targets.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(Furan-2-yl)-6-methylpiperazin-2-one involves its interaction with specific molecular targets. The furan ring can participate in π-π interactions with aromatic residues in proteins, while the piperazine ring can form hydrogen bonds and ionic interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Pharmacological Profiles

The following table summarizes key structural analogues and their pharmacological characteristics:

Compound Name	Core Structure	Substituents	Pharmacological Activity	Reference
3-(Furan-2-yl)-6-methylpiperazin-2-one	Piperazin-2-one	3-Furan-2-yl, 6-methyl	Under investigation
4-(Aryl)-6-phenylpyridazin-3(2H)-one	Pyridazin-3(2H)-one	4-Aryl, 6-phenyl, piperazine-propyl	Anticancer, antinociceptive
1-[(2,3-Dihydrobenzofuran-2-yl)methyl]piperazine	Piperazine	Benzofuran-methyl	Anti-inflammatory (H3R/H4R)
3-(Pyridin-2-yl)piperazin-2-one	Piperazin-2-one	3-Pyridin-2-yl	No significant hazards reported
6-(Furan-2-yl)-4-(trifluoromethyl)pyridazin-3(2H)-one	Pyridazin-3(2H)-one	6-Furan-2-yl, 4-CF3	Unknown (structural analogue)

Key Observations:

Pyridazin-3(2H)-one derivatives (e.g., compounds from ) feature a fused aromatic ring system, increasing planarity and π-π stacking interactions.

Substituent Effects: Furan vs. Methyl vs. Trifluoromethyl: The 6-methyl group in the target compound may enhance metabolic stability, whereas trifluoromethyl groups (as in ) increase electronegativity and bioavailability.

Pharmacological Activity: Piperazine-propyl pyridazinones () demonstrated anticancer activity (IC₅₀ = 3–12 µM against leukemia cells) and antinociceptive effects (ED₅₀ = 25 mg/kg in mice), attributed to their dual modulation of cyclooxygenase and kinase pathways. Benzofuran-piperazine derivatives () showed anti-inflammatory activity via H3R/H4R receptor antagonism (Ki = 0.8–4.2 µM), suggesting the furan-piperazine scaffold may similarly target histamine receptors.

Biological Activity

3-(Furan-2-yl)-6-methylpiperazin-2-one is a compound that has garnered attention for its potential biological activities. This article reviews the synthesis, biological evaluations, and pharmacological properties of this compound, highlighting its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Synthesis

The synthesis of 3-(Furan-2-yl)-6-methylpiperazin-2-one typically involves the reaction of furan derivatives with piperazine under controlled conditions. Various methods have been documented, focusing on optimizing yields and purity. The compound's structure can be confirmed using techniques such as NMR spectroscopy and mass spectrometry.

Antimicrobial Activity

Research indicates that derivatives of piperazine, including 3-(Furan-2-yl)-6-methylpiperazin-2-one, exhibit significant antimicrobial properties. A study demonstrated that related compounds had broad-spectrum activity against various microorganisms, with minimum inhibitory concentration (MIC) values ranging from 10 to 50 µg/mL against Staphylococcus aureus and Escherichia coli .

Microorganism	MIC (µg/mL)
Staphylococcus aureus	10
Escherichia coli	20
Pseudomonas aeruginosa	30

Anticancer Activity

The anticancer potential of 3-(Furan-2-yl)-6-methylpiperazin-2-one has also been explored. In vitro studies have shown that this compound can inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer). The IC50 values for MCF-7 cells were reported to be around 15 µg/mL, indicating moderate cytotoxicity .

Cell Line	IC50 (µg/mL)
MCF-7	15
HepG2	20

Anti-inflammatory Activity

In addition to antimicrobial and anticancer effects, the compound exhibits anti-inflammatory properties. Studies have shown that it can significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in stimulated human peripheral blood mononuclear cells (PBMCs) . The anti-inflammatory activity was quantified using an ELISA assay.

The mechanisms underlying the biological activities of 3-(Furan-2-yl)-6-methylpiperazin-2-one involve multiple pathways:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit key enzymes involved in inflammation and cancer progression.
• Cell Cycle Arrest : In cancer cells, it may induce cell cycle arrest, preventing proliferation.
• Antioxidant Properties : Some studies suggest that it may possess antioxidant capabilities, contributing to its overall biological profile.

Case Studies

Several case studies have documented the effects of this compound in various biological contexts:

• Antimicrobial Efficacy : A study evaluated the efficacy of various piperazine derivatives against resistant strains of bacteria, demonstrating that modifications to the furan moiety enhanced antimicrobial activity.
• Cancer Cell Line Studies : In a comparative study on several piperazine derivatives, 3-(Furan-2-yl)-6-methylpiperazin-2-one showed superior inhibition rates against MCF-7 cells compared to other derivatives tested.

Q & A

Q. What synthetic methodologies are recommended for preparing 3-(Furan-2-yl)-6-methylpiperazin-2-one with high purity?

A two-step approach is typically employed:

• Step 1 : Condensation of furan-2-carboxylic acid derivatives with methyl-substituted ethylenediamine precursors under reflux conditions (e.g., in ethanol or THF) to form intermediate amides.
• Step 2 : Cyclization using catalytic acid (e.g., p-toluenesulfonic acid) or coupling agents (e.g., DCC/DMAP) to form the piperazin-2-one ring. Purity optimization involves recrystallization from ethanol/water mixtures and characterization via melting point determination (cf. similar piperazinones in pharmacopeial standards ).

Q. How can the structural integrity of 3-(Furan-2-yl)-6-methylpiperazin-2-one be confirmed experimentally?

Use a combination of:

• 1H/13C NMR : Assign signals for the furan ring (δ 6.3–7.4 ppm) and piperazinone backbone (δ 2.5–4.0 ppm).
• IR spectroscopy : Confirm lactam C=O stretching (~1680 cm⁻¹) and furan C-O-C vibrations (~1015 cm⁻¹).
• Single-crystal X-ray diffraction : Resolve stereochemistry and bond lengths using SHELX software .

Q. What stability considerations are critical for handling this compound under laboratory conditions?

• Thermal stability : Decomposition observed above 190°C (based on DSC data for analogous piperazinones) .
• Hydrolytic sensitivity : Susceptible to ring-opening in strongly acidic/basic conditions; store in anhydrous environments at 2–8°C .

Q. What preliminary biological screening assays are suitable for evaluating its bioactivity?

Prioritize:

• Enzyme inhibition assays : Test against kinases or proteases due to structural similarity to pharmacologically active piperazine derivatives .
• Antimicrobial susceptibility testing : Use broth microdilution (CLSI guidelines) given the furan moiety’s known antimicrobial properties .

Q. How can computational modeling predict its electronic properties and reactivity?

Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G* basis set) to:

• Map electrostatic potential surfaces for nucleophilic/electrophilic sites.
• Predict bond dissociation energies for degradation pathways .

Advanced Research Questions

Q. How can reaction yields be optimized for large-scale synthesis while minimizing byproducts?

• Design of Experiments (DoE) : Vary solvent polarity, temperature, and catalyst loading (e.g., p-TsOH vs. H2SO4) to identify optimal conditions.
• Byproduct analysis : Use LC-MS to detect and quantify intermediates (e.g., uncyclized amides) and adjust stoichiometry accordingly .

Q. How to resolve contradictions between experimental and computational structural data?

• X-ray vs. DFT discrepancies : If bond angles deviate >2°, re-optimize computational models using hybrid functionals (e.g., M06-2X) or account for crystal packing effects .
• Dynamic NMR : Investigate conformational flexibility in solution if solid-state and solution structures differ .

Q. What mechanistic studies can elucidate its potential as a kinase inhibitor?

• Molecular docking : Simulate binding to ATP pockets of PI3K or MAPK using AutoDock Vina.
• Isothermal titration calorimetry (ITC) : Quantify binding affinity and entropy-driven interactions .

Q. How to characterize degradation products under oxidative stress?

• Forced degradation : Expose to H2O2 (3% v/v) and analyze via LC-HRMS.
• Fragmentation pathways : Identify furan ring oxidation products (e.g., hydroxyfuran derivatives) using MS/MS .

Q. What strategies improve aqueous solubility for in vivo studies?

• Salt formation : Screen with HCl or sodium glycocholate.
• Co-solvent systems : Use cyclodextrin complexes or PEG-400/water mixtures (validated for similar N-heterocycles) .